(S)-4-Benzyl-2-((S)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole

Specification

• Molecular Formula: C27H29N2OP
• Molecular Weight: 428.5 g/mol
• IUPAC Name: [(2S)-2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]piperidin-1-yl]-diphenylphosphane
• Standard InChI: InChI=1S/C27H29N2OP/c1-4-12-22(13-5-1)20-23-21-30-27(28-23)26-18-10-11-19-29(26)31(24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-9,12-17,23,26H,10-11,18-21H2/t23-,26-/m0/s1
• Standard InChI Key: YCCYXXUAXWOWOK-OZXSUGGESA-N
• Isomeric SMILES: C1CCN([C@@H](C1)C2=N[C@H](CO2)CC3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5
• SMILES: C1CCN(C(C1)C2=NC(CO2)CC3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5
• Canonical SMILES: C1CCN(C(C1)C2=NC(CO2)CC3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5

Introduction

(S)-4-Benzyl-2-((S)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole is a complex organic compound with a molecular formula of C27H29N2OP and a molecular weight of approximately 428.51 g/mol. This compound belongs to the class of oxazoles, which are five-membered heterocyclic rings containing nitrogen and oxygen. The presence of a diphenylphosphanyl group attached to a piperidine ring adds to its complexity and potential applications in organic synthesis and catalysis.

Synthesis and Applications

The synthesis of (S)-4-Benzyl-2-((S)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole typically involves the formation of the oxazole ring and the attachment of the diphenylphosphanyl group to the piperidine ring. This compound may be used as a building block in organic synthesis, particularly in the development of chiral catalysts or ligands due to its chiral centers and phosphorus functionality.

Safety and Handling

Handling (S)-4-Benzyl-2-((S)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole requires caution due to its potential chemical reactivity and toxicity. It is classified with hazard statements H319 (causes serious eye irritation) and H413 (may cause long-lasting harmful effects to aquatic life), necessitating proper storage and disposal procedures.

Safety Information	Description
Hazard Statements	H319, H413
Precautionary Statements	P264-P273-P280-P305+P351+P338-P337+P313-P501

Suppliers and Availability

This compound is available from several chemical suppliers, including BLD Pharm and Parchem, which offer it as a specialty material. The purity and packaging options may vary depending on the supplier.

Supplier	Product Details
BLD Pharm	CAS No. 2757084-47-0, Molecular Weight 428.51 g/mol
Parchem	CAS No. 2757084-47-0, Formula C27H29N2OP